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Compound of Interest

Compound Name: Tyrphostin AG30

Cat. No.: B10818801

This guide provides essential safety and logistical information for the proper disposal of
Tyrphostin AG30, a potent protein tyrosine kinase inhibitor. Adherence to these procedures is
critical for ensuring laboratory safety and environmental protection. All waste associated with
Tyrphostin AG30 must be treated as hazardous chemical waste and handled in accordance
with local, state, and federal regulations.

Hazard Profile and Regulatory Information

While a specific Safety Data Sheet (SDS) for Tyrphostin AG30 is not readily available, data
from structurally similar tyrphostin compounds indicate a clear hazard profile. Tyrphostin AG528
is classified as harmful if swallowed and very toxic to aquatic life with long-lasting effects.[1]
Another analog, Tyrphostin AG 99, is assigned EPA hazardous waste number D003 for
reactivity.[2] Therefore, Tyrphostin AG30 should be handled with equivalent precautions.

Hazard Classification Description Source Compound

o Harmful if swallowed (H302). ]
Acute Oral Toxicity o Tyrphostin AG 528

] o Very toxic to aquatic life with ]
Aquatic Toxicity ] Tyrphostin AG 528
long-lasting effects (H410).[1]

o EPA Hazardous Waste )
Reactivity . Tyrphostin AG 99
Number D003 (Reactivity).[2]
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Detailed Disposal Protocol

This step-by-step protocol outlines the procedure for safely collecting and disposing of all forms
of Tyrphostin AG30 waste.

1. Personal Protective Equipment (PPE) and Preparation

o PPE: Before handling any waste, ensure you are wearing appropriate PPE, including a lab
coat, chemical-resistant gloves (nitrile or neoprene), and safety glasses.

» Designated Area: All waste handling should be performed in a designated area, preferably
within a chemical fume hood to avoid inhalation of dust particles.

o Waste Container: Prepare a designated hazardous waste container that is sturdy, leak-proof,
and chemically compatible. The container must be clearly labeled.

2. Waste Segregation and Collection

» Solid Waste: Collect unused or expired Tyrphostin AG30 powder, along with any grossly
contaminated items (e.g., weigh boats, contaminated gloves, absorbent pads), directly into
the hazardous waste container. Avoid generating dust during transfer.[2]

» Liquid Waste: Collect all solutions containing Tyrphostin AG30, including stock solutions
and experimental media, in a sealable, liquid hazardous waste container.

o Contaminated Labware: Items such as pipette tips, tubes, and flasks that have come into
contact with Tyrphostin AG30 should be placed in the solid hazardous waste container.

3. Decontamination of Empty Containers

e Initial Rinse: The primary container that held the Tyrphostin AG30 powder is not considered
empty until properly rinsed. The first rinse must be collected and disposed of as hazardous
chemical waste.[3]

e Procedure:

o Add a suitable solvent (e.g., DMSO followed by ethanol or water) to the empty container.
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o Cap and swirl the container to dissolve any remaining residue.

o Pour this first rinsate into your liquid hazardous waste container.

o Repeat the rinse two more times. For highly toxic chemicals, it is best practice to collect all
three rinses as hazardous waste.

o After triple-rinsing, deface or remove the original label on the container. It can then be
disposed of as regular, non-hazardous lab glass or plastic.[3]

4. Spill Management

e Minor Spills (Dry Powder):

o Do not sweep with a dry brush, as this can generate dust.

o Gently cover the spill with damp paper towels or an appropriate absorbent pad to wet the
powder.

o Carefully wipe up the material, working from the outside in.

o Place all cleanup materials into a sealed bag and then into the solid hazardous waste
container.[2]

Major Spills:
o Evacuate the immediate area.
o Alert your institution's Environmental Health and Safety (EHS) department immediately.

5. Waste Storage and Disposal

Labeling: The hazardous waste container must be labeled with the words "Hazardous
Waste," the full chemical name "Tyrphostin AG30," and a clear indication of the contents
(e.g., solid waste, DMSO solutions).

Storage: Keep the waste container tightly sealed except when adding waste. Store it in a
designated satellite accumulation area within the lab, preferably in secondary containment to
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prevent spills.

o Pickup: Once the container is full or has been stored for the maximum allowable time per
institutional policy, contact your EHS office to schedule a waste pickup.[3] Do not dispose of
this waste via sewer, regular trash, or evaporation.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for managing different types of
Tyrphostin AG30 waste streams.
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Caption: Workflow for the safe disposal of Tyrphostin AG30 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of Tyrphostin AG30: A Safety and
Operations Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10818801#tyrphostin-ag30-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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